Cas no 78606-80-1 (BML-111)

• Product Name: BML-111
• CAS No: 78606-80-1
• MF: C₈H₁₆O₅
• MW: 192.209643363953
• CID: 1792912
• PubChem ID: 329825235
• Update Time: 2025-04-21

BML-111 Chemical and Physical Properties

Names and Identifiers

• Methyl (5S,6R)-5,6,7-trihydroxyheptanoate
• (5S,6R)-METHYL 5,6,7-TRIHYDROXYHEPTANOATE
• 5(S),6(R)-7-trihydroxymethyl Heptanoate
• BML 111
• BML-111
• SR-01000946695-1
• AKOS006275211
• HMS3649B10
• 5(S),6(R),7-Trihydroxyheptanoic acid methyl ester, >=98% (HPLC)
• 5(s),6(r),7-trihydroxyheptanoic acid methyl ester
• MS-23037
• 5(S),6(R),7-TRIHYDROXYHEPTANOIC ACID, METHYL ESTER
• EX-A7622
• SR-01000946695
• 78606-80-1
• G12490
• SCHEMBL6113852
• CS-0019034
• DA-51235
• HY-100450

• MDL： MFCD00211214
• Inchi： 1S/C8H16O5/c1-13-8(12)4-2-3-6(10)7(11)5-9/h6-7,9-11H,2-5H2,1H3/t6-,7+/m0/s1
• InChI Key： RNMFWAFZUNVQOR-NKWVEPMBSA-N
• SMILES： O[C@H]([C@@H](CO)O)CCCC(=O)OC

Computed Properties

• Exact Mass: 192.09977361g/mol
• Monoisotopic Mass: 192.09977361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 7
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 87Ų

Experimental Properties

• Solubility: H2O: ≥20mg/mL

BML-111 Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols